5-bromo-N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-bromo-N-[2-[6-(4-ethoxyphenyl)pyridazin-3-yl]oxyethyl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C21H22BrN3O5S/c1-3-29-17-7-4-15(5-8-17)18-9-11-21(25-24-18)30-13-12-23-31(26,27)20-14-16(22)6-10-19(20)28-2/h4-11,14,23H,3,12-13H2,1-2H3
• InChI Key: ALICDUORSANUIF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)OCCNS(=O)(=O)C3=C(C=CC(=C3)Br)OC
• Molecular Formula: C21H22BrN3O5S
• Molecular Weight: 508.4 g/mol

Description

5-bromo-N-(2-((6-(4-ethoxyphenyl)pyridazin-3-yl)oxy)ethyl)-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C21H22BrN3O5S and its molecular weight is 508.39. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

Several studies have investigated the use of zinc(II) phthalocyanine compounds substituted with benzenesulfonamide derivatives for photodynamic therapy (PDT). These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential Type II photosensitizers for cancer treatment in PDT. The studies detail the synthesis, characterization, and photophysical properties of these compounds, highlighting their suitability for photodynamic applications due to their significant solubility in commonly known solvents, monomeric species, and photostability (Pişkin, Canpolat, & Öztürk, 2020; Öncül, Öztürk, & Pişkin, 2022).

Enzyme Inhibition

Research on N-substituted-(4-bromophenyl)-4-ethoxybenzenesulfonamides has demonstrated their potential as enzyme inhibitors, specifically targeting acetylcholinesterase (AChE) and α-glucosidase. This study synthesized a series of sulfonamides and evaluated their enzyme inhibition potential, showing promising results that could contribute to drug development for diseases related to enzyme dysfunction (Riaz, 2020).

Antioxidant Activity

Compounds isolated from the marine red alga Rhodomela confervoides, including bromophenols with structural similarities, have shown potent antioxidant activities. These compounds are capable of scavenging free radicals stronger than or comparable to standard antioxidants, suggesting their potential application in preventing oxidative deterioration in food and pharmaceuticals (Li, Li, Gloer, & Wang, 2011).